Cas no 2227938-68-1 (tert-butyl 2-(3S)-3-hydroxybutylmorpholine-4-carboxylate)

• Product Name: tert-butyl 2-(3S)-3-hydroxybutylmorpholine-4-carboxylate
• CAS No: 2227938-68-1
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 5854138
• PubChem ID: 165695884
• Update Time: 2025-06-20

tert-butyl 2-(3S)-3-hydroxybutylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3S)-3-hydroxybutylmorpholine-4-carboxylate
• 2227938-68-1
• EN300-1880152
• tert-butyl 2-[(3S)-3-hydroxybutyl]morpholine-4-carboxylate

• Inchi： 1S/C13H25NO4/c1-10(15)5-6-11-9-14(7-8-17-11)12(16)18-13(2,3)4/h10-11,15H,5-9H2,1-4H3/t10-,11?/m0/s1
• InChI Key： UKRWPXKQLNMDSX-VUWPPUDQSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1CC[C@H](C)O

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl 2-(3S)-3-hydroxybutylmorpholine-4-carboxylate

Introduction to Tert-butyl 2-(3S)-3-hydroxybutylmorpholine-4-carboxylate (CAS No. 2227938-68-1)

Tert-butyl 2-(3S)-3-hydroxybutylmorpholine-4-carboxylate, with the chemical formula C₁₁H₂₁NO₄, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The CAS number 2227938-68-1 uniquely identifies this molecule and distinguishes it from other related compounds in chemical databases and literature.

The structure of Tert-butyl 2-(3S)-3-hydroxybutylmorpholine-4-carboxylate features a morpholine ring substituted with a tert-butyl group at the 2-position and a (3S)-3-hydroxybutyl chain at the 4-position. This specific arrangement of functional groups contributes to its unique chemical properties and biological interactions. The presence of the hydroxyl group in the side chain enhances its solubility in polar solvents, making it more suitable for various biochemical assays and drug delivery systems.

In recent years, there has been growing interest in morpholine derivatives due to their potential as pharmacophores in drug design. The morpholine core is known to exhibit properties such as lipophilicity, metabolic stability, and ability to interact with biological targets. Tert-butyl 2-(3S)-3-hydroxybutylmorpholine-4-carboxylate, with its tailored structure, has been explored for its potential role in modulating biological pathways relevant to neurological disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of this compound is its stereochemical configuration. The (3S) configuration of the hydroxylbutyl side chain is crucial for its biological activity. Stereoisomers can exhibit significantly different pharmacological profiles, and the (3S) isomer of this compound has shown promising results in preclinical studies. These studies have highlighted its potential as an intermediate in the synthesis of more complex drug molecules or as a lead compound for further optimization.

Recent research has demonstrated that Tert-butyl 2-(3S)-3-hydroxybutylmorpholine-4-carboxylate can interact with specific enzymes and receptors involved in disease pathways. For instance, studies have suggested that it may inhibit certain kinases or modulate neurotransmitter release, which could be beneficial in treating conditions such as chronic pain or neurodegenerative diseases. The ability of this compound to cross the blood-brain barrier has also been a point of interest, as it could facilitate targeted delivery to central nervous system disorders.

The synthesis of Tert-butyl 2-(3S)-3-hydroxybutylmorpholine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as chiral resolution and asymmetric synthesis, are employed to ensure high enantiomeric purity. The tert-butyl group at the 2-position not only enhances the lipophilicity of the molecule but also provides stability against metabolic degradation, making it a valuable candidate for drug development.

In terms of pharmacokinetic properties, Tert-butyl 2-(3S)-3-hydroxybutylmorpholine-4-carboxylate has been found to exhibit moderate bioavailability and a reasonable half-life upon oral administration. This makes it suitable for therapeutic applications where sustained release is desired. Additionally, its solubility profile allows for formulation into various dosage forms, including oral tablets and injectable solutions, which can be tailored to meet specific patient needs.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary data suggest that it exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further extensive testing is required to fully assess its safety profile before human clinical trials can commence.

The pharmaceutical industry continues to explore novel derivatives of morpholine due to their versatility and potential therapeutic benefits. Tert-butyl 2-(3S)-3-hydroxybutylmorpholine-4-carboxylate stands out as a promising candidate due to its unique structural features and biological activity. As research progresses, it is expected that this compound will play a significant role in the development of new drugs targeting various diseases.

In conclusion, Tert-butyl 2-(3S)-3-hydroxybutylmorpholine-4-carboxylate (CAS No. 2227938-68-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique stereochemistry, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further research and development. As advancements are made in synthetic chemistry and drug discovery technologies, this compound is poised to contribute to the next generation of therapeutic agents.